Cas no 24994-04-5 (5-(4-Methylphenyl)-1H-tetrazole)
5-(4-Methylphenyl)-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
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- 5-p-Methylphenyl-1H-Tetrazole
- 5-(4-Methylphenyl)-1H-tetrazole
- 5-(p-Tolyl)-1H-tetrazole
- 5-P-Tolyl-1H-Tetrazole
- 5-(4-methylphenyl)-2H-tetrazole
- 5-(4'-METHYLPHENYL)-1H-TETRAZOLE
- 5-(4-Methylphenyl)-2H-1,2,3,4-tetraazole
- 5-p-methylphenyltetrazole
- 5-P-Tolyl-2H-Tetrazole
- 1H-Tetrazole,5-(4-methylphenyl)- (9CI)
- 1H-Tetrazole, 5-p-tolyl- (8CI)
- 5-(4-Methylphenyl)-1,2,3,4-tetrazole
- 5-(4-Methylphenyl)tetrazole
- 5-(4-Tolyl)-1H-tetrazole
- 5-(p-Methylphenyl)tetrazole
- 5-p-Tolyltetrazole
- NSC141938
- p-(Tetrazol-5-yl)toluene
- 5-(p-tolyl)-2H-tetrazole
- 5-(4-methylphenyl)-2H-1,2,3,4-tetrazole
- MLS000098927
- BCCJIAZPYBJASR-UHFFFAOYSA-N
- 2H-Tetrazole, 5-(4-methylphenyl)-
- SMR000063542
- 4-tolyl tetrazole
- methylphenyltetraazole
- 5-p-tolyl tetrazole
- PubChem9172
- 5-(p-Tolyl)(1H)tetrazole
- HMS2383J19
- 4-(4-methylphenyl)-1,2,3,5-(1H)-tetrazole
- CCG-50054
- AKOS000296813
- CS-0095741
- J-516387
- Q27198948
- 5-(4-Tolyl)tetrazole
- AC-7603
- A817594
- SR-01000605077-2
- 11T-0833
- MFCD01318164
- BCCJIAZPYBJASR-UHFFFAOYSA-
- J-015767
- AKOS000297148
- 5-(4-Methylphenyl)-1H-tetrazole, 97%
- Maybridge3_005266
- 5-(p-Tolyl)-1H-tetrazole;5-(4-Methylphenyl)-1H-tetrazole
- FT-0619907
- SCHEMBL184092
- F17103
- Z3219950726
- HMS1445P08
- 5-(4-Methylphenyl)-1H-tetraazole #
- 5-(4-methylphenyl)-1,2,3,4-tetraazole
- T2486
- MFCD00277902
- 24994-04-5
- cid_285164
- NSC 141938
- AB05911
- AM9930
- NSC-141938
- FT-0619663
- CHEMBL1567531
- FT-0619664
- EN300-17710
- InChI=1/C8H8N4/c1-6-2-4-7(5-3-6)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
- CHEBI:116179
- DTXSID70301238
- IDI1_016653
- 5-(4-methylphenyl)-1H-1,2,3,4-tetrazole
- BDBM71709
- STL169565
-
- MDL: MFCD01318164
- Inchi: 1S/C8H8N4/c1-6-2-4-7(5-3-6)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
- InChI Key: BCCJIAZPYBJASR-UHFFFAOYSA-N
- SMILES: N1=C(C2C=CC(C)=CC=2)N=NN1
- BRN: 131226
Computed Properties
- Exact Mass: 160.07500
- Monoisotopic Mass: 160.074896
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
- Topological Polar Surface Area: 54.5
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.241
- Melting Point: 248°C(lit.)
- Boiling Point: 260°C
- Flash Point: 159.1 °C
- PSA: 54.46000
- LogP: 1.17510
- Solubility: Not determined
5-(4-Methylphenyl)-1H-tetrazole Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
5-(4-Methylphenyl)-1H-tetrazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-Methylphenyl)-1H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM195468-100g |
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| TRC | M354333-50mg |
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$ 50.00 | 2022-06-03 | ||
| TRC | M354333-100mg |
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$ 65.00 | 2022-06-03 | ||
| TRC | M354333-500mg |
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T865243-1g |
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24994-04-5 | ≥98% | 1g |
¥188.00 | 2022-09-28 | |
| Apollo Scientific | OR14403-250mg |
5-(4-Methylphenyl)-2H-tetrazole |
24994-04-5 | 250mg |
£10.00 | 2024-05-25 | ||
| Apollo Scientific | OR14403-1g |
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5-(4-Methylphenyl)-1H-tetrazole Related Literature
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Mahesh K. Lakshman,Prasanna K. Vuram Chem. Sci. 2017 8 5845
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Ruiping Deng,Leijiao Li,Mingxing Song,Shuna Zhao,Liang Zhou,Shuang Yao CrystEngComm 2016 18 4382
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Ruiping Deng,Leijiao Li,Mingxing Song,Shuna Zhao,Liang Zhou,Shuang Yao CrystEngComm 2016 18 4382
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Abdul Hameed,Syed Abid Ali,Ali Anus Khan,Syed Tarique Moin,Khalid Mohammed Khan,Jamshed Hashim,Fatima Zehra Basha,Muhammad Imran Malik RSC Adv. 2014 4 64128
Additional information on 5-(4-Methylphenyl)-1H-tetrazole
Exploring the Properties and Applications of 5-(4-Methylphenyl)-1H-Tetrazole (CAS No. 24994-04-5)
5-(4-Methylphenyl)-1H-tetrazole, also known by its CAS registry number CAS No. 24994-04-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the tetrazole family, which is a class of nitrogen-rich heterocyclic compounds. The presence of the methyl group at the para position of the phenyl ring introduces unique electronic and structural properties, making it a valuable material for numerous applications.
The molecular structure of 5-(4-Methylphenyl)-1H-tetrazole consists of a tetrazole ring fused with a phenyl group substituted with a methyl group. This arrangement imparts high thermal stability and excellent chemical reactivity, which are critical for its use in various industrial and research settings. Recent studies have highlighted its potential as a building block for advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials are widely used in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.
In terms of synthesis, 5-(4-Methylphenyl)-1H-tetrazole can be prepared through various methods, including the reaction of sodium azide with appropriate alkyl halides or via cyclization reactions involving diazodicarboxylate esters. The choice of synthesis method depends on the desired purity, yield, and scalability. Researchers have recently explored green chemistry approaches to synthesize this compound, emphasizing the use of eco-friendly solvents and catalysts to minimize environmental impact.
The physical properties of CAS No. 24994-04-5 include a melting point of approximately 230°C and a solubility profile that makes it suitable for both organic and aqueous environments. These properties make it an ideal candidate for applications in pharmaceuticals, where it can serve as an intermediate in drug synthesis or as a component in drug delivery systems. Additionally, its ability to coordinate with metal ions has led to its use in designing novel catalysts for organic transformations.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-(4-Methylphenyl)-1H-tetrazole. Density functional theory (DFT) calculations have revealed that the compound exhibits strong π-conjugation effects due to the phenyl group, enhancing its ability to participate in electron transfer processes. This understanding has paved the way for its application in electrochemical devices, such as supercapacitors and batteries, where efficient charge storage is crucial.
In conclusion, 5-(4-Methylphenyl)-1H-tetrazole (CAS No. 24994-04-5) is a multifaceted compound with promising potential across diverse scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key material for future innovations in chemistry and materials science.
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